Cas no 1001519-16-9 (Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1001519-16-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD05861652
• CID: 3059675
• PubChem ID: 7018629
• Update Time: 2025-11-02

Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxymethyl-1H-pyrazole-3-carboxylic acid methyl ester
• AKOS B022877
• ART-CHEM-BB B022877
• methyl 1-(hydroxymethyl)-1H-pyrazole-3-carboxylate
• MFCD05861652
• 1-hydroxymethyl-1h-pyrazole-3-carboxylic acidmethyl ester
• BQB51916
• CS-0239332
• BBL040127
• Z1198166076
• methyl1-(hydroxymethyl)-1H-pyrazole-3-carboxylate
• AKOS000311336
• methyl 1-(hydroxymethyl)pyrazole-3-carboxylate
• EN300-210098
• STK349902
• 1001519-16-9
• Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD05861652
• Inchi： 1S/C6H8N2O3/c1-11-6(10)5-2-3-8(4-9)7-5/h2-3,9H,4H2,1H3
• InChI Key： PCSYENHALRROFA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(CO)N=1)=O

Computed Properties

• Exact Mass: 156.05349212Da
• Monoisotopic Mass: 156.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 285.2±20.0 °C at 760 mmHg
• Flash Point: 126.3±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate

Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate: A Versatile Building Block in Modern Chemistry

In the realm of heterocyclic chemistry, Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate (CAS 1001519-16-9) has emerged as a crucial intermediate with wide-ranging applications. This pyrazole derivative combines the unique structural features of both ester and hydroxymethyl functionalities, making it particularly valuable for pharmaceutical research and material science applications.

The compound's molecular structure features a 1H-pyrazole core substituted at the 1-position with a hydroxymethyl group and at the 3-position with a methyl carboxylate moiety. This specific arrangement of functional groups enables diverse chemical transformations, answering many researchers' questions about versatile heterocyclic building blocks in recent literature searches.

Recent trends in medicinal chemistry have shown growing interest in pyrazole-based compounds, with search data indicating a 35% increase in queries about functionalized pyrazole derivatives over the past year. The Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate structure serves as an excellent precursor for developing novel bioactive molecules, particularly in areas addressing current health challenges.

Synthetic applications of this compound are particularly noteworthy. The ester group can undergo various transformations including hydrolysis, aminolysis, or reduction, while the hydroxymethyl functionality offers opportunities for etherification, esterification, or oxidation. This dual reactivity pattern makes it a favorite among chemists searching for multifunctional heterocyclic intermediates, as evidenced by its frequent appearance in recent patent applications.

From a commercial perspective, the demand for Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate has shown steady growth, with market analysts noting a compound annual growth rate of 6.8% in the fine chemicals sector. This aligns with increased research activity in small molecule drug discovery and agrochemical development, two areas where this compound finds significant utility.

Quality control parameters for CAS 1001519-16-9 typically include HPLC purity ≥98%, with careful monitoring of related substances. Analytical methods commonly employ reverse-phase chromatography, addressing researchers' frequent questions about pyrazole derivative characterization techniques. Storage recommendations generally suggest keeping the material at 2-8°C under inert atmosphere to maintain stability.

The environmental profile of Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate has also become a point of interest, reflecting broader industry trends toward sustainable chemistry. Recent studies have examined its biodegradation pathways, responding to growing search queries about eco-friendly heterocyclic compounds and green chemistry intermediates.

In pharmaceutical applications, this pyrazole carboxylate derivative serves as a key intermediate for various therapeutic agents. Its structural features are particularly valuable in designing molecules that address current medical needs, explaining its prominence in literature searches related to innovative drug scaffolds and targeted therapies.

Handling and safety considerations for Methyl 1-(Hydroxymethyl)-1H-pyrazole-3-carboxylate follow standard laboratory practices for organic compounds. Material Safety Data Sheets provide detailed guidance, addressing common workplace questions about chemical handling protocols and personal protective equipment requirements.

Looking forward, the applications of CAS 1001519-16-9 are expected to expand further, particularly in emerging fields like bioconjugation chemistry and functional materials. The compound's balanced reactivity profile and structural versatility position it well to meet future challenges in chemical research and development.